Cas no 672906-67-1 ((S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE)

(S)-N-Methyl-1-(4-fluorophenyl)ethylamine is a chiral amine compound featuring a fluorinated aromatic ring and a methyl-substituted amine group. Its stereospecific (S)-configuration makes it valuable as a building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine substituent enhances electronic properties, influencing reactivity and binding interactions in target molecules. This compound is commonly employed in the preparation of bioactive molecules, including CNS-active drugs, due to its ability to modulate pharmacokinetic profiles. High enantiomeric purity ensures consistent performance in chiral resolutions and catalytic applications. Suitable for use under inert conditions, it offers stability and compatibility with common organic solvents, facilitating its integration into multistep synthetic routes.

(S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE structure

672906-67-1 structure

Product Name:(S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE

CAS No:672906-67-1

MF:C₉H₁₂FN

MW:153.196685791016

MDL:MFCD07779100

CID:965715

PubChem ID:8120202

Update Time:2025-06-22

(S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

- (S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE
- (S)-1-(4-FLUOROPHENYL)-N-METHYLETHYLAMINE
- (1S)-1-(2,6-dichloro-3-fluorophenyl)ethan-1-ol
- (1S)-1-(3-((E)-2-(7-chloroquinoline-2-yl)ethenyl)phenyl)-3-(2-(2-hydroxypropane-2-yl)phenyl)propane-1-ol
- (1S)-1-(3,4-difluorophenyl)ethanamine
- (S)-1-(2,6-dichloro-3-fluorophenyl)-ethanol
- (S)-1-{3-[(E)-2-(7-chloro-quinolin-2-yl)-vinyl]-phenyl}-3-[2-(1-hydroxy-1-methylethyl)-phenyl]-propan-1-ol
- 2-(2-(3-(S)-(3-(2-(7-chloro-2-quinolinyl)etheny
- AC1Q29ME
- AG-H-54132
- KSC497A2N
- PubChem17375
- N13109
- VWA
- EN300-2991186
- (1S)-1-(4-fluorophenyl)-N-methylethan-1-amine
- (S)-1-(4-fluorophenyl)-N-methylethan-1-amine
- (S)-1-(4-fluorophenyl)-N-methylethanamine
- CS-0331407
- 672906-67-1
- A835696
- [(1S)-1-(4-fluorophenyl)ethyl](methyl)amine
- MFCD07779100
- SCHEMBL13262062
- AKOS017382617
- (1S)-1-(4-fluorophenyl)-N-methyl-ethanamine
- (1S)-1-(4-fluorophenyl)-N-methylethanamine
- MDL： MFCD07779100
- Inchi： 1S/C9H12FN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3/t7-/m0/s1
- InChI Key： YORRIBKELCOOIJ-ZETCQYMHSA-N
- SMILES： FC1C=CC(=CC=1)[C@H](C)NC

Computed Properties

Exact Mass: 153.09546
Monoisotopic Mass: 153.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12A^2
XLogP3: 1.8

Experimental Properties

Density: 1.004
Boiling Point: 181.275°C at 760 mmHg
Flash Point: 63.433°C
Refractive Index: 1.489
PSA: 12.03
LogP: 2.49700

(S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

(S)-N-METHYL-1-(4-FLUOROPHENYL)ETHYLAMINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC7545-100mg	(1S)-1-(4-Fluorophenyl)-N-methylethylamine	672906-67-1	98%	100mg	£79.00	2024-08-03
Apollo Scientific	PC7545-250mg	(1S)-1-(4-Fluorophenyl)-N-methylethylamine	672906-67-1	98%	250mg	£165.00	2024-08-03
Apollo Scientific	PC7545-1g	(1S)-1-(4-Fluorophenyl)-N-methylethylamine	672906-67-1	98%	1g	£630.00	2024-08-03
TRC	M223050-10mg	(S)-N-Methyl-1-(4-fluorophenyl)ethylamine	672906-67-1		10mg	$ 50.00	2022-06-02
TRC	M223050-50mg	(S)-N-Methyl-1-(4-fluorophenyl)ethylamine	672906-67-1		50mg	$ 160.00	2022-06-02
TRC	M223050-100mg	(S)-N-Methyl-1-(4-fluorophenyl)ethylamine	672906-67-1		100mg	$ 230.00	2022-06-02
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Enamine	EN300-2991186-0.1g	[(1S)-1-(4-fluorophenyl)ethyl](methyl)amine	672906-67-1		0.1g	$767.0	2023-09-06
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